Cas no 1361114-28-4 (4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride)

4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a methyl group at the 4-position and a dimethylamide-carboxylic acid moiety. Its hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. The compound's rigid piperidine scaffold and functionalized side chain offer versatility as a building block in medicinal chemistry, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. Its well-defined structure and high purity ensure reproducibility in synthetic pathways, while the dimethylamide group provides potential for further derivatization. This compound is valued for its utility in drug discovery and intermediate synthesis.

4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride structure

1361114-28-4 structure

Product Name:4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride

CAS No:1361114-28-4

MF:C₉H₁₉ClN₂O

MW:206.712961435318

CID:4696904

Update Time:2025-06-15

4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-piperidine-4-carboxylic acid dimethylamidehydrochloride
- N,N,4-trimethylpiperidine-4-carboxamide hydrochloride
- 4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride
- Inchi： 1S/C9H18N2O.ClH/c1-9(8(12)11(2)3)4-6-10-7-5-9;/h10H,4-7H2,1-3H3;1H
- InChI Key： FPRXZIMGPOORTJ-UHFFFAOYSA-N
- SMILES： Cl.O=C(C1(C)CCNCC1)N(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 171
Topological Polar Surface Area: 32.299

4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M059380-50mg	4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride	1361114-28-4	50mg	$ 245.00	2022-06-04
TRC	M059380-100mg	4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride	1361114-28-4	100mg	$ 405.00	2022-06-04
TRC	M059380-250mg	4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride	1361114-28-4	250mg	$ 800.00	2022-06-04

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Additional information on 4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride

Comprehensive Overview of 4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride (CAS No. 1361114-28-4)

4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride (CAS No. 1361114-28-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its unique structural properties and potential applications in drug discovery. Researchers and industry professionals frequently search for terms like "4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride synthesis", "CAS 1361114-28-4 applications", and "piperidine derivatives in medicinal chemistry", reflecting its relevance in modern scientific inquiries.

The molecular structure of 4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride features a piperidine ring substituted with a methyl group and a dimethylamide moiety, making it a versatile intermediate for constructing complex molecules. Its hydrochloride salt form enhances solubility and stability, which is critical for laboratory and industrial processes. Recent trends in organic chemistry highlight the growing demand for high-purity piperidine derivatives, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. This compound aligns with these trends, as evidenced by its inclusion in studies focusing on bioactive heterocycles and structure-activity relationship (SAR) optimization.

From a synthetic perspective, 4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride is often employed as a building block for N-containing heterocycles, a class of compounds prevalent in FDA-approved drugs. Its compatibility with diverse reaction conditions, such as amide coupling and reductive amination, makes it a valuable asset for chemists exploring novel pharmacophores. Online searches for "piperidine-based drug candidates 2024" and "CAS 1361114-28-4 suppliers" underscore its commercial and academic significance.

Quality control and analytical characterization of CAS No. 1361114-28-4 are paramount for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and structural integrity. Discussions on platforms like ResearchGate and PubMed often center on "spectroscopic data for 4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride", indicating a need for standardized protocols in handling this compound.

In conclusion, 4-Methyl-piperidine-4-carboxylic Acid Dimethyl Amide Hydrochloride (CAS No. 1361114-28-4) represents a critical tool in contemporary chemical research, bridging gaps between synthetic methodology and applied pharmacology. Its role in developing next-generation therapeutics and specialty chemicals ensures its continued prominence in scientific literature and industrial catalogs alike.